(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester (2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester
Brand Name: Vulcanchem
CAS No.: 120219-17-2
VCID: VC20879287
InChI: InChI=1S/C8H13NO3/c1-4-6(2)7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t6-,7-/m0/s1
SMILES: CCC(C)C(C(=O)OC)N=C=O
Molecular Formula: C8H13NO3
Molecular Weight: 171.19 g/mol

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester

CAS No.: 120219-17-2

Cat. No.: VC20879287

Molecular Formula: C8H13NO3

Molecular Weight: 171.19 g/mol

* For research use only. Not for human or veterinary use.

(2S,3S)-2-Isocyanato-3-methylvaleric Acid Methyl Ester - 120219-17-2

Specification

CAS No. 120219-17-2
Molecular Formula C8H13NO3
Molecular Weight 171.19 g/mol
IUPAC Name methyl (2S,3S)-2-isocyanato-3-methylpentanoate
Standard InChI InChI=1S/C8H13NO3/c1-4-6(2)7(9-5-10)8(11)12-3/h6-7H,4H2,1-3H3/t6-,7-/m0/s1
Standard InChI Key OLHBZFKROSWSCI-BQBZGAKWSA-N
Isomeric SMILES CC[C@H](C)[C@@H](C(=O)OC)N=C=O
SMILES CCC(C)C(C(=O)OC)N=C=O
Canonical SMILES CCC(C)C(C(=O)OC)N=C=O

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